1-[1-(4-Fluorophenyl)ethyl]piperidine-4-carboxamide

• IUPAC Name: 1-[1-(4-fluorophenyl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C14H19FN2O/c1-10(11-2-4-13(15)5-3-11)17-8-6-12(7-9-17)14(16)18/h2-5,10,12H,6-9H2,1H3,(H2,16,18)
• InChI Key: DHEKBYHFNDZXTD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)N2CCC(CC2)C(=O)N
• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol

Description

1-[1-(4-Fluorophenyl)ethyl]piperidine-4-carboxamide, also known as 4'-F-Phenmetrazine, is a research chemical that belongs to the phenylmorpholine class. It is a derivative of the stimulant drug phenmetrazine, which was used as an appetite suppressant in the 1950s and 1960s. 4'-F-Phenmetrazine is a designer drug that has gained popularity among the research community due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 4'-F-Phenmetrazine is not fully understood, but it is believed to act as a dopamine and norepinephrine reuptake inhibitor. This means that it increases the levels of these neurotransmitters in the brain, leading to increased stimulation and alertness.
Biochemical and Physiological Effects:
Studies have shown that 4'-F-Phenmetrazine can increase heart rate, blood pressure, and body temperature in animal models. It has also been shown to increase locomotor activity and induce hyperactivity in rodents.

Advantages and Limitations for Lab Experiments

One advantage of using 4'-F-Phenmetrazine in lab experiments is that it has a relatively short half-life, meaning that its effects are relatively short-lived. This makes it easier to study the acute effects of the drug without having to worry about long-term effects. However, one limitation is that the exact dosage required to produce specific effects is not well-established, which can make it difficult to compare results across different studies.

Future Directions

There are several potential future directions for research on 4'-F-Phenmetrazine. One area of interest is its potential use as a treatment for attention deficit hyperactivity disorder (ADHD), due to its stimulant effects. Another potential area of research is its potential use as a cognitive enhancer, as some studies have suggested that it may improve cognitive function in certain contexts. Additionally, further research is needed to better understand the long-term effects of 4'-F-Phenmetrazine on the brain and body, as well as its potential for abuse and addiction.

Synthesis Methods

The synthesis of 4'-F-Phenmetrazine involves the reaction of 4-fluoroacetophenone with ethylamine to form 1-(4-fluorophenyl)ethylamine. This intermediate is then reacted with piperidine-4-carboxylic acid to form the final product, 1-[1-(4-Fluorophenyl)ethyl]piperidine-4-carboxamide.

Scientific Research Applications

4'-F-Phenmetrazine has been used in various scientific research studies, including neuropharmacology, toxicology, and drug metabolism. It has been shown to have similar effects to other stimulant drugs, such as amphetamines and cocaine, and has been used to study the mechanisms of action of these drugs.